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Compound of Interest

Compound Name:
(R)-(+)-2-Aminomethyl-1-

ethylpyrrolidine

Cat. No.: B046709 Get Quote

This document provides a comprehensive overview of the chemical properties, synthesis, and

applications of (R)-(+)-2-Aminomethyl-1-ethylpyrrolidine, a chiral amine that serves as a

versatile building block in organic synthesis and pharmaceutical development.[1] This guide is

intended for researchers, scientists, and professionals in the field of drug development.

Core Chemical Properties
(R)-(+)-2-Aminomethyl-1-ethylpyrrolidine is a substituted pyrrolidine, which is a five-

membered nitrogen-containing saturated heterocycle.[2][3] Structurally, it is a colorless to light

yellow liquid with a characteristic amine-like odor.[2] The molecule contains a stable, rigid

pyrrolidine framework with an aminomethyl group at the 2-position and an ethyl group on the

nitrogen atom, providing multiple sites for chemical reactions.[1] It is classified as a flammable

liquid and is known to be hygroscopic and air-sensitive.[1][4]

Data Presentation: Physicochemical Properties

The quantitative properties of 2-Aminomethyl-1-ethylpyrrolidine are summarized in the table

below for easy reference and comparison.
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Property Value Source

CAS Number

22795-97-7 (for R-isomer)[5]

[6]; 26116-12-1 (for racemic)[2]

[4][7][8][9]

[4][5][6][7]

Molecular Formula C₇H₁₆N₂ [2][4][7]

Molecular Weight 128.22 g/mol [4][7]

Appearance
Clear, colorless to light yellow

liquid
[1][2]

Boiling Point
58-60 °C at 16 mmHg[4][9];

77-78 °C at 10 Torr[10]
[4][9][10]

Density 0.884 g/mL at 25 °C[4][9] [4][9]

Refractive Index (n20/D) 1.466 - 1.467 [4][9]

Flash Point 56 °C (132.8 °F) - closed cup [4][10]

Water Solubility Very soluble [1][2]

pKa 10.04 ± 0.40 (Predicted) [2]

Log P (octanol/water) 0.565

Experimental Protocols & Synthesis
(R)-(+)-2-Aminomethyl-1-ethylpyrrolidine is primarily produced synthetically for research and

development purposes.[2] Common synthesis strategies involve stereocontrolled methods to

achieve high enantiomeric purity, often starting from chiral materials like (R)-proline.[1]

Detailed Methodology: Electrolytic Reduction Synthesis

A notable method for producing the racemic form of 2-Aminomethyl-1-ethylpyrrolidine is

through the electrolytic reduction of 1-Ethyl-2-nitromethylenepyrrolidine.[1][11][12] This

approach is advantageous for its efficiency and scalability.[1]

Apparatus: The reaction is conducted in an electrolytic cell, typically a glass beaker

containing a porous, unglazed cylinder to separate the anode and cathode chambers.[11] A
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copper plate serves as the cathode, and a palladium plate is used as the anode.[11]

Reagents & Electrolyte:

Anode Chamber: A saturated aqueous sodium carbonate solution.[11]

Cathode Chamber: A solution of 2 N aqueous sodium carbonate and methanol.[11]

Starting Material: 1-ethyl-2-nitromethylenepyrrolidine powder.[11]

Procedure:

The anolyte and catholyte solutions are added to their respective chambers.[11]

Carbon dioxide is passed through the catholyte solution, and a pre-electrolysis is carried

out for several minutes.[11]

1.56 g of 1-ethyl-2-nitromethylenepyrrolidine is added to the cathode chamber.[11]

A current of 1 ampere is applied for approximately 2.5 hours, maintaining a temperature of

20-23 °C with constant stirring.[11] Carbon dioxide continues to be bubbled through the

catholyte during the electrolysis.[11]

Upon completion, the resulting product, oily 2-aminomethyl-1-ethylpyrrolidine, is isolated

and purified, achieving a yield of up to 95%.[11]
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Caption: Role of (R)-(+)-2-Aminomethyl-1-ethylpyrrolidine as a key intermediate in drug

synthesis.

Signaling Pathway Involvement
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The therapeutic effect of antipsychotics like Sulpiride and the biological activity of its analogs

are linked to their interaction with the dopamine signaling pathway. Specifically, they act as

antagonists at dopamine D₂ receptors, helping to modulate the dopamine signaling that is often

dysregulated in psychotic disorders. [1] Signaling Pathway: Dopamine D₂ Receptor Antagonism
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Initiates

(R)-2-Aminomethyl-1-
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Caption: Mechanism of action involving dopamine D₂ receptor antagonism by derivatives.

Safety, Handling, and Storage
(R)-(+)-2-Aminomethyl-1-ethylpyrrolidine is a hazardous chemical that requires careful

handling.

Hazards: It is a flammable liquid and vapor. [4][5][7]It causes severe skin burns, eye

damage, and may cause respiratory irritation. [5][7]It is also harmful if swallowed or in

contact with skin. [5]* Personal Protective Equipment (PPE): Wear protective gloves,

clothing, and eye/face protection. [4][5][8]In case of inadequate ventilation, use a

NIOSH/MSHA-approved respirator. [13]* Handling: Use only in a well-ventilated area or
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outdoors. [2]Keep away from heat, sparks, open flames, and other ignition sources. [4]

[8]Take precautionary measures against static discharge. Avoid breathing vapors or mist. [8]*

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container. [2]

[10]The compound should be stored under an inert atmosphere as it is hygroscopic. Keep

away from incompatible materials such as strong oxidizing agents and acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046709#r-2-aminomethyl-1-ethylpyrrolidine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b046709#r-2-aminomethyl-1-ethylpyrrolidine-chemical-properties
https://www.benchchem.com/product/b046709#r-2-aminomethyl-1-ethylpyrrolidine-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046709?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

